2-Propenamide, N-(2-ethoxyethyl)-
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Description
Acrylamides with ether-containing substituents, such as ethoxyethyl, are typically utilized as monomers in polymer synthesis or intermediates in pharmaceutical chemistry due to their reactivity and solubility properties .
Properties
CAS No. |
111739-64-1 |
|---|---|
Molecular Formula |
C7H13NO2 |
Molecular Weight |
143.18 g/mol |
IUPAC Name |
N-(2-ethoxyethyl)prop-2-enamide |
InChI |
InChI=1S/C7H13NO2/c1-3-7(9)8-5-6-10-4-2/h3H,1,4-6H2,2H3,(H,8,9) |
InChI Key |
YLQHOUDDHYMERA-UHFFFAOYSA-N |
Canonical SMILES |
CCOCCNC(=O)C=C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 2-Propenamide, N-(2-ethoxyethyl)- typically involves the reaction of acrylamide with 2-ethoxyethylamine. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The general reaction scheme is as follows:
CH2=CHCONH2+HOCH2CH2NH2→CH2=CHCONHCH
Comparison with Similar Compounds
Structural and Functional Group Analysis
The ethoxyethyl group distinguishes 2-Propenamide, N-(2-ethoxyethyl)- from other acrylamide derivatives. Key structural analogs include:
Key Observations :
Physicochemical Properties
- Solubility : Ethoxyethyl groups confer moderate polarity, balancing solubility in organic solvents (e.g., toluene, ethylene dichloride) and aqueous systems, unlike highly hydrophobic aryl derivatives (e.g., N-(2-(4-bromophenyl)ethyl)-2-propenamide) .
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